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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: N,N'-Dimethyloxamide

CAS No.: 615-35-0

Cat. No.: S600890

Chemical Profile of N,N'-Dimethyloxamide

The table below summarizes the key identifying information and physical properties for N,N'-

Dimethyloxamide based on the search results.

Property Description

CAS Number 615-35-0 [1] [2] [3]

Molecular Formula C4HgN,0O5 [1] [2] [3]

Molecular Weight 116.12 g/mol [1] [3]

Melting Point 215-217°C [3]

IUPAC Name N,N'-dimethyloxamide [3]

SMILES CNC(=0O)C(=O)NC [3]

InChl Key IPZCJUOJSODZNK-UHFFFAOYSA-N [2] [3]
LogP -1.11 2]

Purity Available at 98% [3]
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Analytical & Semi-Preparative HPLC Method

One source indicates that N,N'-Dimethyloxamide can be analyzed using a reversed-phase (RP) HPLC
method [2]. The following details can serve as a starting point for developing your own purification

protocol.

e Column: Newcrom R1 (a reverse-phase column with low silanol activity) [2].

¢ Mobile Phase: Composed of acetonitrile (MeCN), water, and phosphoric acid [2].

¢ MS-Compatibility: For mass spectrometry applications, phosphoric acid should be replaced with
formic acid [2].

e Scalability: The method is scalable and can be used for preparative separation to isolate impurities

[2].

The diagram below outlines the general workflow for scaling up an analytical HPLC method for semi-

preparative purification, which is applicable to compounds like N,N'-Dimethyloxamide.

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.smolecule.com/products/s600890?utm_src=pdf-body
https://sielc.com/nn-dimethyloxamide
https://sielc.com/nn-dimethyloxamide
https://sielc.com/nn-dimethyloxamide
https://sielc.com/nn-dimethyloxamide
https://sielc.com/nn-dimethyloxamide
https://www.smolecule.com/products/s600890?utm_src=pdf-body
https://www.smolecule.com/products/s600890?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O I e C U I e Specifications & Pricing

@onfirm Purity Goal and Required Yiech

l

(Scale Method to Semi-Prep Column Dimensions)

/

(Adjust Flow Rate and Injection Voluma

Run Purification Purity Not Accepted

(Collect Target Fraction

\/

(Analyze Fraction Purit}a

Purity Accepted

Pure Compound

Click to download full resolution via product page

Frequently Asked Questions
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¢ What is the difference between analytical and preparative HPLC? The core difference lies in the
objective. Analytical HPLC is used to identify and quantify components in a mixture, while
preparative HPLC (including semi-prep) is used to isolate and purify compounds from a mixture for
further use [4]. The scale (column size, flow rate, injection volume) is adjusted to facilitate the

isolation of larger quantities of material.

e My purified compound yield is low. What could be the cause? Low yield can stem from several
factors. The sample may not be fully soluble in the mobile phase, leading to incomplete injection or
column clogging. The chromatographic method might not be fully optimized, causing the target peak
to co-elute with impurities. Additionally, during collection, the fractionation window might be too
narrow, missing parts of the target peak, or the delay volume between the detector and collector might

not be accurately calibrated [4].

e Can I use my existing analytical method for purification? Yes, often you can. A well-established
analytical method can be directly scaled to semi-preparative conditions without re-development by
moving to a larger column with the same stationary phase and adjusting the flow rate and injection

volume proportionally [4]. This is efficient for "cleaning up" fractions.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1.,N’-N| CAS 615-35-0 | SCBT - Santa Cruz... Dimethyloxamide [scbt.com]

2., N’- N | SIELC Technologies Dimethyloxamide [sielc.com]

3., N &#39;- N, 98% 5 g | Buy Online | Thermo Scientific Alfa... Dimethyloxamide [fishersci.co.uk]
4. : When to Use Analytical, Semi-Preparative... HPLC Purification [thermofisher.com]

To cite this document: Smolecule. [purification methods for N,N'-Dimethyloxamide]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b600890#purification-

methods-for-n-n-dimethyloxamide]

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.thermofisher.com/blog/analyteguru/hplc-purification-when-to-use-the-3-types-of-preparatory-methods/
https://www.thermofisher.com/blog/analyteguru/hplc-purification-when-to-use-the-3-types-of-preparatory-methods/
https://www.thermofisher.com/blog/analyteguru/hplc-purification-when-to-use-the-3-types-of-preparatory-methods/
https://www.smolecule.com/products/s600890?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/n-nprime-dimethyloxamide-615-35-0
https://sielc.com/nn-dimethyloxamide
https://www.fishersci.co.uk/shop/products/n-n-dimethyloxamide-98-2/11473734
https://www.thermofisher.com/blog/analyteguru/hplc-purification-when-to-use-the-3-types-of-preparatory-methods/
https://www.smolecule.com/products/b600890#purification-methods-for-n-n-dimethyloxamide
https://www.smolecule.com/products/b600890#purification-methods-for-n-n-dimethyloxamide
https://www.smolecule.com/products/b600890#purification-methods-for-n-n-dimethyloxamide
https://www.smolecule.com/products/s600890?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Root Cause Analysis & Performance Maximization

Specifications & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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